Cas no 68163-26-8 (2,4-Pyrimidinediamine, 6-(3-azabicyclo[3.2.2]non-3-yl)-, 3-oxide)

• Product Name: 2,4-Pyrimidinediamine, 6-(3-azabicyclo[3.2.2]non-3-yl)-, 3-oxide
• CAS No: 68163-26-8
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 393620
• PubChem ID: 20384862
• Update Time: 2025-04-19

2,4-Pyrimidinediamine, 6-(3-azabicyclo[3.2.2]non-3-yl)-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 6-(3-azabicyclo[3.2.2]non-3-yl)-, 3-oxide
• 6-(3-azabicyclo[3.2.2]nonan-3-yl)-3-hydroxy-2-iminopyrimidin-4-amine
• DTXSID00606521
• 6-Amino-4-(3-azabicyclo[3.2.2]nonan-3-yl)-2-iminopyrimidin-1(2H)-ol
• SCHEMBL11535820
• 68163-26-8

• Inchi： 1S/C12H19N5O/c13-10-5-11(15-12(14)17(10)18)16-6-8-1-2-9(7-16)4-3-8/h5,8-9,14,18H,1-4,6-7,13H2
• InChI Key： YCSYDSSXPFQHMZ-UHFFFAOYSA-N
• SMILES： ON1C(=N)N=C(C=C1N)N1CC2CCC(C1)CC2

Computed Properties

• Exact Mass: 249.15917
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 95.11